Cas no 564443-27-2 (6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

• Product Name: 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• CAS No: 564443-27-2
• MF: C₇H₃F₃N₂OS
• MW: 220.171730279922
• MDL: MFCD05179682
• CID: 1029908
• PubChem ID: 3760850
• Update Time: 2025-05-23

6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbaldehyde
• 6-(Trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
• 6-(trifluoromethyl)imidazo[2,1-b]thiazol-5-carbaldehyde
• 6-(Trifluoromethyl)imidazo-[2,1-b]thiazole-5-carbaldehyde
• LogP
• 6-trifluoromethyl-imidazo[2,1-b]thiazole-5-carbaldehyde
• UZNYVYBQRNSEGZ-UHFFFAOYSA-N
• ST2418873
• Z4890
• DS-1967
• AKOS016842529
• DTXSID70396048
• DB-350220
• N13195
• SCHEMBL1398900
• 564443-27-2
• 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• MDL： MFCD05179682
• Inchi： 1S/C7H3F3N2OS/c8-7(9,10)5-4(3-13)12-1-2-14-6(12)11-5/h1-3H
• InChI Key： UZNYVYBQRNSEGZ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C(F)(F)F)=C2C=O

Computed Properties

• Exact Mass: 219.99189
• Monoisotopic Mass: 219.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2.6

Experimental Properties

• PSA: 34.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

6-(Trifluoromethyl)Imidazo[2,1-b][1,3]Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 564443-27-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazothiazoles, which are heterocyclic aromatic compounds known for their unique electronic properties and versatile applications. The presence of a trifluoromethyl group at the 6-position and a carbaldehyde group at the 5-position imparts distinct chemical reactivity and functional versatility to this molecule.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in drug discovery and material synthesis. The trifluoromethyl substituent is particularly valuable due to its electron-withdrawing nature, which enhances the stability and reactivity of the molecule. This property makes 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde an attractive candidate for applications in medicinal chemistry, where it can serve as a building block for designing bioactive compounds with improved pharmacokinetic profiles.

In terms of synthesis, the preparation of 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic systems have enabled more efficient formation of the imidazothiazole ring system, paving the way for large-scale production.

The carbaldehyde group in this compound plays a crucial role in its reactivity and functionality. It can participate in various condensation reactions, such as the formation of Schiff bases or enamine derivatives, which are widely used in organic synthesis. Moreover, the aldehyde group can be readily modified to introduce additional functional groups, further expanding the scope of applications for this compound.

From an application standpoint, 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has shown promise in the development of advanced materials. Its aromaticity and heteroatom content make it suitable for use in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its favorable electronic properties.

In addition to its chemical applications, this compound has also garnered attention in biological studies. Its ability to interact with specific biomolecules makes it a valuable tool in drug design and bioassays. For example, studies have explored its potential as an inhibitor of certain enzymes or receptors involved in disease pathways.

The unique combination of structural features in 6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde positions it as a versatile platform for innovation across multiple disciplines. As researchers continue to uncover its properties and applications, this compound is expected to play an increasingly important role in both academic research and industrial development.